Cas no 84766-90-5 (4-(tert-Butoxycarbonyl)aminobutyraldehyde)

• Product Name: 4-(tert-Butoxycarbonyl)aminobutyraldehyde
• CAS No: 84766-90-5
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD09894549
• CID: 1825719
• Update Time: 2025-11-02

4-(tert-Butoxycarbonyl)aminobutyraldehyde Chemical and Physical Properties

Names and Identifiers

• N-(4-Oxobutyl)carbamic acid tert-butyl ester
• Carbamic acid, N-(4-oxobutyl)-, 1,1-dimethylethyl ester
• TERT-BUTYL (4-OXOBUTYL)CARBAMATE
• tert-butyl 4-oxobutylcarbamate
• tert-butyl N-(4-oxobutyl)carbamate
• (4-Oxobutyl)carbamic acid tert-butyl ester
• 4-(tert-Butoxycarbonyl)aminobutyraldehyde

• MDL： MFCD09894549
• Inchi： 1S/C9H17NO3/c1-9(2,3)13-8(12)10-6-4-5-7-11/h7H,4-6H2,1-3H3,(H,10,12)
• InChI Key： CRZDTEUFFZSQAY-UHFFFAOYSA-N
• SMILES： O(C(NCCCC=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7

Experimental Properties

• Density: 1.002

Additional information on 4-(tert-Butoxycarbonyl)aminobutyraldehyde

4-(tert-Butoxycarbonyl)aminobutyraldehyde (CAS No. 84766-90-5): A Versatile Building Block in Organic Synthesis and Drug Discovery

The 4-(tert-Butoxycarbonyl)aminobutyraldehyde (CAS 84766-90-5) is a highly valuable Boc-protected amino aldehyde intermediate widely used in pharmaceutical research, peptide synthesis, and material science. Its unique molecular structure, featuring both a tert-butoxycarbonyl (Boc) group and a reactive aldehyde functionality, makes it a critical precursor for constructing complex molecules. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in this compound, as researchers seek efficient pathways for bioconjugation and cascade reactions.

In the context of peptide therapeutics—a rapidly growing field due to advancements in mRNA technology and targeted drug delivery—84766-90-5 serves as a key reagent for introducing N-terminal modifications. Its Boc group provides orthogonal protection during solid-phase synthesis, while the aldehyde moiety enables click chemistry applications, such as hydrazone or oxime ligation. These properties align with the industry’s shift toward high-throughput screening and fragment-based drug design.

From a synthetic perspective, 4-(tert-Butoxycarbonyl)aminobutyraldehyde is often employed in reductive amination reactions to create secondary amines or heterocyclic scaffolds. Its compatibility with organocatalysts and transition-metal complexes has been explored in asymmetric synthesis, addressing the demand for chiral building blocks in FDA-approved drugs. Notably, its stability under mild conditions makes it suitable for flow chemistry systems, a hotspot in continuous manufacturing optimization.

Environmental and regulatory considerations further highlight the compound’s advantages. Unlike some traditional aldehydes, 84766-90-5 exhibits low volatility, reducing risks in occupational exposure. This aligns with the PRINCIPLES of green chemistry, particularly in minimizing hazardous reagents. Additionally, its role in synthesizing biodegradable polymers has gained attention amid the global push for sustainable materials.

For researchers troubleshooting Boc deprotection challenges, this compound offers a reliable alternative due to its balanced reactivity. Online forums frequently discuss its use in one-pot multistep reactions, a technique popularized by automated synthesis platforms. Moreover, its application in proteolysis-targeting chimeras (PROTACs) underscores its relevance in degrader technologies, a trending topic in oncology research.

In summary, 4-(tert-Butoxycarbonyl)aminobutyraldehyde (CAS 84766-90-5) bridges multiple disciplines—from medicinal chemistry to material engineering. As the scientific community prioritizes atom economy and modular synthesis, this compound’s versatility ensures its enduring utility. Future studies may explore its potential in bioorthogonal chemistry or as a linker for antibody-drug conjugates (ADCs), further expanding its industrial footprint.